Cas no 1804481-79-5 (Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804481-79-5
• MF: C₁₁H₁₁F₃INO₃
• MW: 389.109626054764
• CID: 4814134
• Update Time: 2025-06-09

Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F3INO3/c1-3-18-8(17)4-7-5-16-10(9(15)6(7)2)19-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： JGPXSXOQWPMDTK-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CC(=O)OCC)=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate

Ethyl 3-Iodo-4-Methyl-2-(Trifluoromethoxy)Pyridine-5-Acetate: A Comprehensive Overview

Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate, also known by its CAS number 1804481-79-5, is a highly specialized organic compound with significant applications in the field of heterocyclic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential in various chemical and pharmaceutical industries. The structure of this compound is characterized by a pyridine ring substituted with an iodo group at position 3, a methyl group at position 4, a trifluoromethoxy group at position 2, and an acetate ester group at position 5. These substituents collectively influence the compound's reactivity, stability, and biological activity.

The synthesis of Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate involves a series of carefully designed multi-step reactions. Typically, the process begins with the preparation of the pyridine ring system through methods such as cyclization or substitution reactions. The introduction of the trifluoromethoxy group is often achieved via nucleophilic aromatic substitution, while the iodo and methyl groups are introduced through electrophilic substitution or directed metallation techniques. The final step involves the esterification reaction to attach the acetate group at position 5. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of these synthetic pathways.

The compound's unique structure makes it an attractive candidate for various applications in drug discovery and materials science. In pharmaceutical research, Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate has shown potential as a lead compound for designing novel kinase inhibitors and other bioactive molecules. The trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, while the iodo group serves as a valuable handle for further functionalization through radiohalogenation or Suzuki-Miyaura coupling reactions.

In addition to its pharmaceutical applications, this compound has also been explored in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The pyridine ring system provides excellent electron-withdrawing properties, which are crucial for optimizing the electronic characteristics of these materials. Recent studies have demonstrated that Ethyl 3-iodo-4-methyl-2-(trifluoromethoxy)pyridine-5-acetate can be incorporated into conjugated polymers to enhance their charge transport properties and emission efficiency.

The toxicological profile of Ethyl 3-Iodo-4-Methyl-2-(Trifluoromethoxy)Pyridine-5-Acetate has been a subject of recent research interest. Initial in vitro studies suggest that the compound exhibits moderate cytotoxicity against various cancer cell lines, potentially due to its ability to inhibit key enzymes involved in cell proliferation. However, further investigations are required to fully understand its mechanism of action and safety profile for therapeutic applications.

In conclusion, Ethyl 3-Iodo-4-Methyl-2-(Trifluoromethoxy)Pyridine-5-Acetate (CAS No: 1804481-79-) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers in chemistry, pharmacology, and materials science. Continued exploration into its properties and potential uses will undoubtedly yield further insights into its utility in both academic and industrial settings.